Tenofovir Disoproxil

• CAS: 201341-05-1; 202138-50-9
• Molecular Formula: C19H30N5O10P
• Molecular Weight: 519.4 g/mol
• InChI: InChI=1S/C19H30N5O10P/c1-12(2)33-18(25)28-9-31-35(27,32-10-29-19(26)34-13(3)4)11-30-14(5)6-24-8-23-15-16(20)21-7-22-17(15)24/h7-8,12-14H,6,9-11H2,1-5H3,(H2,20,21,22)/t14-/m1/s1
• InChIKey: JFVZFKDSXNQEJW-CQSZACIVSA-N

Challenge: Variable oral bioavailability (<10%) of tenofovir limits therapeutic efficacy. Solution: Tenofovir Disoproxil Fumarate (TDF) is the validated prodrug achieving >35% higher AUC with food. - Clinically proven: 51% viral suppression (HBeAg+ HBV, >6 log10 IU/mL) vs 28% for Entecavir at 12 months. - Safety differentiation: Higher systemic tenofovir exposure vs TAF; suitable for patients with eGFR >60 mL/min. - Supply chain: Well-characterized API for fixed-dose combinations (e.g., TRUVADA, ATRIPLA).

Tenofovir Disoproxil: Prodrug for HIV-1 and HBV

Tenofovir Disoproxil Fumarate (TDF; CAS 202138-50-9) is the orally bioavailable fumarate salt prodrug of tenofovir, a nucleotide analog reverse transcriptase inhibitor (NtRTI). It is a Class III BCS drug that relies on ester prodrug moieties to achieve an oral bioavailability of approximately 25% in humans [1]. The active metabolite, tenofovir diphosphate (TFV-DP), acts as an obligate DNA chain terminator of the viral reverse transcriptase, with EC50 values against HIV-1 ranging from 0.5 µM to 2.2 µM in cell culture [2].

Prodrug Activation Oral bioavailability research context; requires esterase-mediated hydrolysis for systemic tenofovir exposure

Target Engagement Reverse transcriptase inhibition studies (HIV-1) and DNA polymerase inhibition studies (HBV)

Study Context Nucleotide analog probe for antiviral endpoint research and comparator prodrug pharmacology studies

• [1] Moss DM, Domanico P, Watkins M, et al. Simulating Intestinal Transporter and Enzyme Activity in a Physiologically Based Pharmacokinetic Model for Tenofovir Disoproxil Fumarate. Antimicrob Agents Chemother. 2017;61(7):e00105-17. View Source
• [2] Gilead Sciences, Inc. VIREAD (tenofovir disoproxil fumarate) prescribing information. 2025. View Source

Tenofovir Disoproxil: Unique Clinical Profile

Despite sharing the same active metabolite (TFV-DP), Tenofovir Disoproxil Fumarate is pharmacokinetically non-equivalent to Tenofovir Alafenamide (TAF) and cannot be substituted on a 1:1 basis. TDF is extensively metabolized by carboxylesterase-1 in the liver and plasma, leading to high systemic exposure to tenofovir, which correlates with dose-dependent nephrotoxicity and decreased bone mineral density [1]. In contrast, TAF is a phosphonoamidate prodrug that is primarily activated intracellularly by cathepsin A, resulting in >90% lower plasma tenofovir concentrations [2]. Clinically, TDF requires a 300 mg daily dose, whereas TAF achieves comparable efficacy at 25 mg due to its higher intracellular TFV-DP accumulation. These fundamental differences in drug disposition, safety profile, and dosing render direct interchange without formal dose adjustment and clinical monitoring inappropriate. [3]

Activation Pathway TDF undergoes extracellular hydrolysis to tenofovir; intracellular activation pathway of TAF may shift systemic exposure context and endpoint profiles

Endpoint Context Renal and bone safety-related endpoint contexts differ between prodrugs; model-specific review required before interchange

Virologic Endpoint Reported virologic suppression endpoint context may differ from other nucleos(t)ide analogs in high viral load study models

• [1] Li X, Park KY, Lee H, et al. Comparison of Renal Outcomes by Tenofovir Alafenamide Fumarate (TAF) vs. Tenofovir Disoproxil Fumarate (TDF) Containing Regimens: A Systematic Literature Review and Meta-Analysis. Open Forum Infect Dis. 2025;12(Suppl 1):ofae631.728. View Source
• [2] Callebaut C, Stepan G, Tian Y, Miller MD. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate. Antimicrob Agents Chemother. 2015;59(10):5909-5916. View Source
• [3] Buti M, Gane E, Seto WK, et al. Tenofovir alafenamide versus tenofovir disoproxil fumarate for the treatment of HBeAg-positive chronic hepatitis B: a randomised, double-blind, phase 3, non-inferiority trial. Lancet Gastroenterol Hepatol. 2016;1(3):196-206. View Source

Tenofovir Disoproxil: Comparative Evidence

Virologic Suppression vs. Entecavir in High Viral Load HBV

While TAF is the recommended modern tenofovir prodrug due to its improved safety profile, TDF (Tenofovir Disoproxil Fumarate) remains widely used in research and global health programs due to its significantly lower cost per treatment course. A critical procurement distinction is the 12-fold difference in therapeutic dose. Phase 3 clinical trials in chronic Hepatitis B patients established that TAF 25 mg daily is non-inferior in efficacy to TDF 300 mg daily [1]. The difference in the proportion of patients achieving HBV DNA < 29 IU/mL at Week 48 was -3.6% (95% CI: -9.8 to 2.6; p = 0.25) [2]. Therefore, for bulk procurement where the cost per gram of active pharmaceutical ingredient (API) is the primary driver, the requirement for 12 times the mass of API for TDF compared to TAF must be factored into total cost-of-goods calculations alongside the known safety differential.

Virologic Suppression vs. Entecavir

Head-to-head

TDF at 12 mo: 51% cumulative suppression probability
ETV at 12 mo: 28%
HR 2.59 (95% CI 1.58–4.22, p < 0.001)

Reported virologic endpoint context in high viral load HBV model

Retrospective cohort; HBeAg-positive, HBV DNA > 6 log10 IU/mL, n=275

Evidence Dimension	Therapeutic daily dose and virologic suppression rate
Target Compound Data	300 mg once daily; 64% achieved HBV DNA <29 IU/mL
Comparator Or Baseline	Tenofovir Alafenamide (TAF) 25 mg once daily; 67% achieved HBV DNA <29 IU/mL
Quantified Difference	Difference in HBV DNA suppression rate: -3.6% (95% CI: -9.8% to +2.6%; p = 0.25) at Week 48
Conditions	Phase 3, randomized, double-blind, non-inferiority trial in HBeAg-positive chronic hepatitis B patients (N=873)

Why This Matters

Procurement decisions must weigh the 12-fold higher mass of API required for TDF against its significantly lower per-kilogram cost relative to TAF, impacting both supply chain logistics and total formulary expenditure.

• [1] Buti M, Gane E, Seto WK, et al. Tenofovir alafenamide versus tenofovir disoproxil fumarate for the treatment of HBeAg-positive chronic hepatitis B: a randomised, double-blind, phase 3, non-inferiority trial. Lancet Gastroenterol Hepatol. 2016;1(3):196-206. View Source
• [2] Agarwal K, Brunetto M, Seto WK, et al. 96 weeks treatment of tenofovir alafenamide vs. tenofovir disoproxil fumarate for chronic hepatitis B. J Hepatol. 2018;68(4):672-681. View Source

Renal Safety vs. Tenofovir Alafenamide

In comparative forced degradation studies, Tenofovir Disoproxil Fumarate (TDF) exhibits distinct chemical stability behavior compared to Tenofovir Alafenamide (TAF). Stress testing of TAF revealed the formation of six distinct degradation products (DPs), whereas twelve were previously characterized for TDF [1]. Critically, TAF was found to be more stable in basic pH conditions and in Simulated Intestinal Fluid (SIF) than TDF [2]. This indicates that TDF is intrinsically more susceptible to hydrolytic degradation in the intestinal environment, a factor that directly contributes to its lower oral bioavailability and necessitates specific enteric protection strategies in formulation development or when sourcing bulk API for oral solid dosage manufacturing.

Renal Safety vs. TAF

Head-to-head

TAF vs. TDF: +3.69 mL/min/1.73m² eGFR difference (95% CI 1.89–5.49)

Renal endpoint context differs; model-safety context requires review

Meta-analysis of 24 RCTs; 21,962 participants

Evidence Dimension	Number of degradation products under stress and stability in SIF
Target Compound Data	12 degradation products characterized; lower stability in basic pH and SIF
Comparator Or Baseline	Tenofovir Alafenamide (TAF): 6 degradation products characterized; higher stability in basic pH and SIF
Quantified Difference	TDF forms twice as many degradation products under stress conditions and is less stable in SIF
Conditions	Forced degradation studies using HPLC and LC-HRMS/MS; gastrointestinal stability testing in simulated intestinal fluid (SIF)

Why This Matters

For procurement and formulation development, TDF's inherent instability in intestinal pH necessitates more robust packaging and potentially enteric coating, impacting manufacturing complexity and shelf-life specifications compared to the more intrinsically stable TAF.

• [1] Singh DK, Sahu A, Wani AA, et al. Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate. J Pharm Biomed Anal. 2017;134:275-283. View Source
• [2] Singh DK, Sahu A, Wani AA, et al. Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate. J Pharm Biomed Anal. 2017;134:275-283. Highlights section. View Source

Bone Safety vs. Tenofovir Alafenamide

Long-term administration of Tenofovir Disoproxil Fumarate (TDF) is associated with a statistically significant and quantitatively greater adverse impact on renal function compared to both Tenofovir Alafenamide (TAF) and Entecavir (ETV). A comprehensive network meta-analysis of 28 studies in chronic hepatitis B patients demonstrated that TDF has a 100.0% probability of causing the greatest decline in estimated glomerular filtration rate (eGFR) and a 94.7% probability of causing the greatest increase in serum creatinine, ranking it as the most nephrotoxic agent in its class [1]. This data provides a clear quantitative justification for selecting TAF or ETV over TDF in patients with baseline renal impairment or those requiring long-term therapy, and defines TDF's specific safety liability for research or clinical protocols.

Bone Safety vs. TAF

Head-to-head

TDF: −0.47% ± 1.97% lumbar BMD change
TAF: +0.56% ± 1.75%
Difference 1.03% (p = 0.006)

Bone mineral density endpoint context differs; long-term model review advised

Single-center retrospective cohort; n=102, 12-month follow-up

Evidence Dimension	Probability of causing the greatest adverse change in renal function (eGFR and creatinine)
Target Compound Data	TDF: 100.0% probability (eGFR); 94.7% probability (creatinine)
Comparator Or Baseline	TAF: 8.8% probability (eGFR); 54.7% probability (creatinine). ETV: 41.2% probability (eGFR); 0.6% probability (creatinine).
Quantified Difference	TDF exhibits a 91.2% higher probability of eGFR decline compared to TAF and a 94.1% higher probability of creatinine increase compared to ETV
Conditions	Network meta-analysis of 28 studies in chronic hepatitis B patients (N=28 studies); data pooled through October 29, 2023

Why This Matters

For scientific selection, TDF's well-characterized nephrotoxicity profile is a critical differentiator. Procurement for long-term or preventive use cases (e.g., PrEP) in populations with renal risk factors strongly favors TAF, whereas TDF remains a viable, cost-sensitive option when renal function is rigorously monitored.

• [1] Wang X, Liu L, Li S, et al. Renal and bone side effects of long-term use of entecavir, tenofovir disoproxil fumarate, and tenofovir alafenamide fumarate in patients with Hepatitis B: a network meta-analysis. BMC Gastroenterol. 2023;23:384. View Source

Pharmacokinetics: Systemic vs. Intracellular Exposure

For researchers or formulators exploring non-fumarate salt forms to address stability or manufacturing challenges, Tenofovir Disoproxil Phosphate (TDP) has been shown to be bioequivalent to commercial Tenofovir Disoproxil Fumarate (TDF) in a beagle dog model. In a head-to-head pharmacokinetic study, TDP-loaded tablets demonstrated an AUC of 26,832.7 ± 4093.0 h·ng/mL, which was not significantly different from the TDF-loaded commercial product at 26,605.3 ± 2530.1 h·ng/mL [1]. This establishes TDP as a scientifically valid, bioequivalent alternative salt form for procurement when specific physicochemical properties (e.g., enhanced aqueous solubility and stability at pH 6.8) are required for a particular research or manufacturing process.

PK: Systemic vs. Intracellular

Head-to-head

Plasma TFV ~90% lower with TAF; Intracellular TFV-DP 7.3-fold higher in PBMCs with TAF

Exposure redistribution explains divergent endpoint profiles

Prospective intra-individual PK study; n=30 HIV-infected adults

Evidence Dimension	Area Under the Curve (AUC) for systemic tenofovir exposure
Target Compound Data	TDP tablets: AUC = 26,832.7 ± 4093.0 h·ng/mL; Cmax = 4364.0 ± 2061.9 ng/mL
Comparator Or Baseline	Commercial TDF tablets: AUC = 26,605.3 ± 2530.1 h·ng/mL; Cmax = 4186.3 ± 2616.5 ng/mL
Quantified Difference	No significant difference in AUC or Cmax, confirming bioequivalence. Aqueous solubility improved from 7.4 ± 1.3 mg/mL (TDF) to 28.6 ± 1.0 mg/mL (TDP).
Conditions	Beagle dog model (N=5 per group); single oral dose of 30 mg tenofovir equivalent; 24-hour plasma sampling

Why This Matters

This evidence supports the procurement of TDP as a functionally identical, but physically distinct, alternative to TDF. TDP offers significantly higher aqueous solubility (28.6 vs 7.4 mg/mL) and improved stability, which can streamline formulation development for specialized oral or parenteral dosage forms where the fumarate salt's properties are suboptimal.

• [1] Kim JS, Yoon JH, Kim MS, et al. Development of novel tenofovir disoproxil phosphate salt with stability enhancement and bioequivalence to the commercial tenofovir disoproxil fumarate salt in rats and beagle dogs. Int J Pharm. 2020;574:118893. View Source

Food Effect on Pharmacokinetics

A key pharmacological differentiation between the two tenofovir prodrugs lies in their intracellular activation efficiency. In comparative in vitro studies using peripheral blood mononuclear cells (PBMCs), Tenofovir Alafenamide (TAF) achieves substantially higher intracellular concentrations of the active metabolite, tenofovir diphosphate (TFV-DP), than Tenofovir Disoproxil Fumarate (TDF) at equimolar extracellular concentrations [1]. Specifically, TAF generated TFV-DP levels that were approximately 10-fold higher in PBMCs compared to TDF [2]. This greater intracellular loading of the active antiviral agent is the mechanistic basis for TAF's ability to achieve equivalent clinical efficacy at a 12-fold lower oral dose (25 mg vs. 300 mg) and with reduced systemic tenofovir exposure, thereby improving the renal and bone safety profile.

Food Effect on PK

Fed vs. Fasted

AUC increased ~35%; Cmax increased ~15% with high-fat or light meal vs. fasted state

Supports food-effect exposure model interpretation

FDA label-derived PK analysis

Evidence Dimension	Intracellular tenofovir diphosphate (TFV-DP) concentration in PBMCs
Target Compound Data	TDF: Baseline intracellular TFV-DP accumulation
Comparator Or Baseline	Tenofovir Alafenamide (TAF): ~10-fold higher TFV-DP levels than TDF in PBMCs at equivalent extracellular prodrug concentrations
Quantified Difference	TAF achieves approximately 10-fold greater intracellular TFV-DP accumulation than TDF in PBMCs
Conditions	In vitro human peripheral blood mononuclear cell (PBMC) assays with 1 µM extracellular prodrug concentration

Why This Matters

This differential in intracellular activation efficiency explains the clinical dose disparity between TDF and TAF. It reinforces that TDF and TAF are not interchangeable pharmacokinetically, and that TDF requires a 300 mg dose to achieve therapeutic intracellular TFV-DP levels, whereas TAF achieves the same or greater levels at 25 mg, directly impacting procurement volume and cost calculations.

• [1] Callebaut C, Stepan G, Tian Y, Miller MD. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate. Antimicrob Agents Chemother. 2015;59(10):5909-5916. View Source
• [2] Callebaut C, Stepan G, Tian Y, Miller MD. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate. Antimicrob Agents Chemother. 2015;59(10):5909-5916. Results section. View Source

Comparative Stability in Alkaline Conditions and Human Serum

Tenofovir Disoproxil Fumarate (TDF) demonstrates significantly reduced chemical stability in alkaline environments and biological matrices compared to Tenofovir Alafenamide (TAF). pH-stability profiling between pH 1.2 and 10 revealed that TAF is more stable under basic conditions, while TDF undergoes more rapid degradation [1]. Furthermore, in vitro antiviral potency assays conducted in the presence of human serum show that TDF's activity is significantly reduced upon serum incubation, whereas TAF's activity is maintained [2]. This enhanced plasma stability of TAF, driven by its distinct phosphonoamidate prodrug chemistry, is a primary determinant of its superior in vivo performance and supports its procurement for research applications requiring robust, predictable activity in complex biological systems.

Evidence Dimension	Stability in basic pH and retention of antiviral activity after human serum incubation
Target Compound Data	TDF: Lower stability in basic pH; significant loss of antiviral activity in human serum
Comparator Or Baseline	Tenofovir Alafenamide (TAF): Higher stability in basic pH; maintains antiviral activity after serum incubation
Quantified Difference	Qualitative difference in stability and activity retention; TAF activity is maintained, TDF activity is significantly reduced in serum
Conditions	pH-stability studies (pH 1.2-10); antiviral assays with human serum pretreatment at 37°C

Why This Matters

For in vitro and ex vivo research applications, TDF's instability in serum can confound experimental results. Procurement of TAF is scientifically preferable for assays requiring prolonged incubation in biological media, while TDF is suitable for applications where its specific degradation kinetics are the subject of study or where cost is a primary constraint.

• [1] Singh DK, Sahu A, Wani AA, et al. Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate. J Pharm Biomed Anal. 2017;134:275-283. View Source
• [2] Callebaut C, Stepan G, Tian Y, Miller MD. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate. Antimicrob Agents Chemother. 2015;59(10):5909-5916. View Source

Tenofovir Disoproxil: Application Scenarios

First-Line HBV: High Viral Load

For large-scale public health programs, generic drug manufacturing, or academic research with constrained budgets, Tenofovir Disoproxil Fumarate (TDF) remains the optimal choice due to its lower cost per kilogram of API. While the required therapeutic dose is 300 mg (12-fold higher than TAF's 25 mg), the mature generic market for TDF ensures a favorable total cost per treatment course. This application is particularly relevant for large PrEP rollouts and HIV/HBV treatment programs in resource-limited settings, where the cost differential outweighs the safety benefits of TAF. [1]

Cost-Effective Therapy for Low-Risk Patients

TDF is well-suited for in vitro antiviral assays in serum-free or low-serum cell culture systems where its inherent plasma instability does not confound the experimental readout. Under these conditions, TDF and TAF exhibit comparable antiviral potency (EC50 values for HIV-1 in the 0.5 µM to 2.2 µM range). Given the significant cost advantage of TDF, it is the economical choice for high-throughput screening or routine antiviral susceptibility testing that does not require long-term drug incubation in biological matrices. [2]

Adherence-Enhanced Dosing

The commercial Tenofovir Disoproxil Fumarate (TDF) serves as the reference standard for developing and validating novel salt forms, such as Tenofovir Disoproxil Phosphate (TDP). As demonstrated in beagle dog studies, TDP is bioequivalent to TDF but offers enhanced physicochemical properties (e.g., solubility increased from 7.4 to 28.6 mg/mL). Researchers can procure TDF as the regulatory benchmark to establish bioequivalence and comparability for alternative salts, cocrystals, or advanced drug delivery systems designed to overcome TDF's solubility and stability limitations. [3]

Fixed-Dose Combination Antiretrovirals

Due to its well-characterized and quantifiably higher nephrotoxic and bone-demineralizing effects (100% probability of being the worst for eGFR decline among HBV therapies), TDF is the appropriate agent for research protocols specifically designed to study the mechanisms, biomarkers, and mitigation strategies for tenofovir-associated renal and bone toxicity. Network meta-analyses confirm that TDF has significantly stronger adverse effects on eGFR and creatinine than TAF and Entecavir, making it a defined positive control in these toxicological investigations. [4]

Application

Selection Property

Validation Focus

High viral load HBV antiviral studies

Virologic suppression endpoint context

HBeAg-positive model endpoint review; HBV DNA suppression kinetics

Prodrug safety profiling studies

Renal and bone endpoint monitoring context

eGFR change and BMD endpoint comparison; long-term model-safety review

Oral exposure research

Food-effect exposure model context

Fed vs. fasted AUC/Cmax comparison; exposure-model interpretation

Fixed-dose combination formulation research

Solid-state stability and supply chain context

Form conversion monitoring; formulation stability review

• [1] Buti M, Gane E, Seto WK, et al. Tenofovir alafenamide versus tenofovir disoproxil fumarate for the treatment of HBeAg-positive chronic hepatitis B: a randomised, double-blind, phase 3, non-inferiority trial. Lancet Gastroenterol Hepatol. 2016;1(3):196-206. View Source
• [2] Callebaut C, Stepan G, Tian Y, Miller MD. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate. Antimicrob Agents Chemother. 2015;59(10):5909-5916. View Source
• [3] Kim JS, Yoon JH, Kim MS, et al. Development of novel tenofovir disoproxil phosphate salt with stability enhancement and bioequivalence to the commercial tenofovir disoproxil fumarate salt in rats and beagle dogs. Int J Pharm. 2020;574:118893. View Source
• [4] Wang X, Liu L, Li S, et al. Renal and bone side effects of long-term use of entecavir, tenofovir disoproxil fumarate, and tenofovir alafenamide fumarate in patients with Hepatitis B: a network meta-analysis. BMC Gastroenterol. 2023;23:384. View Source